Cas no 2172082-75-4 (3-(Dimethylcarbamoyl)phenyl chloroformate)

• Product Name: 3-(Dimethylcarbamoyl)phenyl chloroformate
• CAS No: 2172082-75-4
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5777762
• PubChem ID: 165574232
• Update Time: 2025-06-08

3-(Dimethylcarbamoyl)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylcarbamoyl)phenyl chloroformate
• 2172082-75-4
• EN300-1612650
• 3-(Dimethylcarbamoyl)phenyl chloroformate

• Inchi： 1S/C10H10ClNO3/c1-12(2)9(13)7-4-3-5-8(6-7)15-10(11)14/h3-6H,1-2H3
• InChI Key： BQMWRQZKXBWSLQ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CC(=C1)C(N(C)C)=O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(Dimethylcarbamoyl)phenyl chloroformate

Introduction to 3-(Dimethylcarbamoyl)phenyl chloroformate (CAS No. 2172082-75-4)

3-(Dimethylcarbamoyl)phenyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 2172082-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates and is characterized by its phenyl ring substituted with a chloroformate group, making it a versatile intermediate in synthetic chemistry. The molecular structure of this compound facilitates its utility in various chemical transformations, particularly in the synthesis of biologically active molecules.

The significance of 3-(Dimethylcarbamoyl)phenyl chloroformate lies in its role as a key reagent in the formation of amide bonds, which are fundamental in the construction of peptides and proteins. The chloroformate moiety in this compound acts as an activated derivative of carbamic acid, enabling efficient carboxylation reactions when exposed to nucleophiles such as amines. This property makes it invaluable in the pharmaceutical industry, where the synthesis of peptidomimetics and protein-protein interaction inhibitors is crucial for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(Dimethylcarbamoyl)phenyl chloroformate in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize novel inhibitors targeting enzymes involved in inflammatory pathways. The ability to modify the phenyl ring and the dimethylcarbamoyl group allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

In addition to its applications in peptide synthesis, 3-(Dimethylcarbamoyl)phenyl chloroformate has been explored in the field of chemical biology for probing protein-protein interactions. The compound can be used to generate affinity probes that selectively label target proteins, facilitating their isolation and characterization. This approach has been particularly useful in studying complex signaling networks and understanding the mechanisms underlying various diseases.

The synthetic utility of 3-(Dimethylcarbamoyl)phenyl chloroformate extends beyond its role as a reagent for amide bond formation. It has been employed in the construction of heterocyclic compounds, which are prevalent in many bioactive molecules. The chloroformate group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This flexibility makes it a valuable tool for synthetic chemists aiming to develop novel scaffolds for drug discovery.

Recent studies have also demonstrated the application of 3-(Dimethylcarbamoyl)phenyl chloroformate in catalytic processes. For example, it has been used as an intermediate in transition-metal-catalyzed cross-coupling reactions, which are essential for constructing complex organic molecules. The ability to integrate this compound into multi-step synthetic routes underscores its importance as a building block in modern organic synthesis.

The safety and handling of 3-(Dimethylcarbamoyl)phenyl chloroformate are critical considerations in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure. Storage conditions should also be carefully managed to prevent degradation or unwanted side reactions.

In conclusion, 3-(Dimethylcarbamoyl)phenyl chloroformate (CAS No. 2172082-75-4) is a multifunctional compound with broad applications in pharmaceutical chemistry and chemical biology. Its role as an intermediate in peptide synthesis, protein interaction studies, and catalytic processes highlights its importance in modern drug discovery and molecular research. As research continues to evolve, the utility of this compound is expected to expand further, making it an indispensable tool for chemists and biologists alike.